Cas no 374068-01-6 (2-Chloropyrimidine-5-carboxylic Acid)

• Product Name: 2-Chloropyrimidine-5-carboxylic Acid
• CAS No: 374068-01-6
• MF: C₅H₃ClN₂O₂
• MW: 158.542519807816
• MDL: MFCD06739036
• CID: 67898
• PubChem ID: 11094906
• Update Time: 2025-06-08

2-Chloropyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyrimidine-5-carboxylic acid
• 2-Chloro-5-pyrimidinylcarboxylic acid
• 5-Carboxy-2-chloropyrimidine
• 2-Chloro-5-carboxypyrimidine
• 2-chloro-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 2-chloro-
• 2-Chloropyrimidine-5-carboxylicacid
• DUCXUPKLVVSJKA-UHFFFAOYSA-N
• BCP27466
• STL556510
• CC0081
• SBB053223
• BBL102704
• 2-Chloropyrimidine 5-carboxylic acid
• 2-chloro-5-pyrimidine carboxylic acid
• CM14062
• C
• Z1143448915
• AM20090600
• CS-W019608
• SCHEMBL63857
• AC-28232
• 2-CHLORO-5-PYRIMIDINECARBOXYLIC ACID
• FT-0601815
• 2-chloropyrimidine-5-carboxylic acid, AldrichCPR
• MFCD06739036
• EN300-93959
• PB24941
• AKOS005259158
• 2-Chloro-pyrimidine-5-carboxylic acid;2-Chloropyrimidine-5-carboxylic Acid
• 374068-01-6
• A6396
• PS-5015
• Q-103422
• DTXSID30454936
• SY019434
• 2-Chloro-5-pyrimidinylcarboxylicacid
• DB-013212
• Abbypharma ap-10-1740
• 2-Chloropyrimidine-5-carboxylic Acid

• MDL： MFCD06739036
• Inchi： 1S/C5H3ClN2O2/c6-5-7-1-3(2-8-5)4(9)10/h1-2H,(H,9,10)
• InChI Key： DUCXUPKLVVSJKA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 157.98800
• Monoisotopic Mass: 157.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 125-127.5 °C
• Boiling Point: 411.4°C at 760 mmHg
• PSA: 63.08000
• LogP: 0.82820

2-Chloropyrimidine-5-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P302+P352;P305+P351+P338;P312;P280
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Chloropyrimidine-5-carboxylic Acid

2-Chloropyrimidine-5-carboxylic Acid (CAS No. 374068-01-6): A Comprehensive Overview

2-Chloropyrimidine-5-carboxylic Acid (CAS No. 374068-01-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds promise in the development of novel therapeutic agents and as a key intermediate in various synthetic pathways.

The molecular formula of 2-Chloropyrimidine-5-carboxylic Acid is C₅H₃ClN₂O₂, and it has a molecular weight of 158.54 g/mol. The compound features a pyrimidine ring with a chlorine atom at the 2-position and a carboxylic acid group at the 5-position. This specific arrangement of functional groups imparts unique chemical properties and reactivity, making it an attractive candidate for various applications.

In recent years, the study of 2-Chloropyrimidine-5-carboxylic Acid has been driven by its potential as a building block in the synthesis of bioactive molecules. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry (2021) highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors against viral replication, particularly for RNA viruses such as influenza and hepatitis C.

Beyond antiviral applications, 2-Chloropyrimidine-5-carboxylic Acid has also shown promise in cancer research. A study published in Cancer Research (2020) demonstrated that derivatives of this compound exhibit significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

The synthetic versatility of 2-Chloropyrimidine-5-carboxylic Acid is another factor contributing to its importance in pharmaceutical research. The chlorine atom at the 2-position can be readily substituted with a variety of functional groups, allowing for the creation of diverse derivatives with tailored biological activities. This flexibility makes it an ideal starting material for high-throughput screening campaigns aimed at identifying new lead compounds.

In addition to its direct use in drug discovery, 2-Chloropyrimidine-5-carboxylic Acid serves as a valuable tool in chemical biology. Researchers have utilized this compound to probe the function of specific enzymes and pathways involved in disease processes. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2019) described the use of this compound to investigate the role of certain kinases in neurodegenerative diseases.

The physical properties of 2-Chloropyrimidine-5-carboxylic Acid, such as its solubility and stability, are also important considerations for its practical application. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in common organic solvents makes it suitable for use in a wide range of synthetic protocols.

Safety and environmental considerations are crucial when working with any chemical compound. While 2-Chloropyrimidine-5-carboxylic Acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal. Proper personal protective equipment (PPE) should be used, and waste should be disposed of according to local regulations.

In conclusion, 2-Chloropyrimidine-5-carboxylic Acid (CAS No. 374068-01-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new applications and mechanisms, this compound is likely to play an increasingly important role in the future of drug discovery and development.